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Introduction
Dye-sensitized solar cells (DSSCs) have emerged as a promising alternative to conventional

silicon-based solar cells due to their low production cost, straightforward fabrication processes,

and respectable efficiency under various light conditions.[1][2] A critical component of a DSSC

is the sensitizer dye, which is responsible for absorbing sunlight and initiating the electron

transfer process.[2] While synthetic dyes like ruthenium-based complexes have demonstrated

high efficiency, their expense, scarcity, and potential environmental impact have spurred

research into natural, eco-friendly alternatives.[1][2][3]

Annatto (Bixa orellana), a tropical shrub, produces seeds rich in bixin and norbixin, which are

carotenoid-like pigments.[2] These pigments exhibit strong light absorption in the visible

spectrum, making them attractive candidates for use as sensitizers in DSSCs.[2] This

document provides detailed protocols for the extraction of annatto dye and the fabrication of

dye-sensitized solar cells using this natural extract.

Quantitative Data Summary
The following table summarizes the photovoltaic performance of dye-sensitized solar cells

fabricated using annatto extract as reported in various studies.
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Study
(Reference)

Open-Circuit
Voltage (Voc)

Short-Circuit
Current
Density (Jsc)
or Current
(Isc)

Fill Factor (FF)
Power
Conversion
Efficiency (η)

Wickramasinghe

et al.
~0.55 V ~1.0 mA 41.2% ~0.02%

Haryanto et al.

(30g annatto)
0.4000 V 0.000074 A - 0.00799%

Haryanto et al.

(40g annatto)
0.4251 V 0.000458 A - 0.01237%

Haryanto et al.

(50g annatto)
0.4502 V 0.000857 A - 0.05696%

Unspecified

Study[4][5]
- - - 0.7%

Unspecified

Study[2]
- - -

0.786% (acetone

extract)

Experimental Protocols
Extraction of Annatto Dye
This protocol describes the extraction of the sensitizing dye from annatto seeds. The primary

pigment in annatto is bixin, a carotenoid.[1]

Materials:

Annatto (Bixa orellana) seeds

Solvent (e.g., ethyl acetate, ethanol, or acetone)[1][2][3]

Mortar and pestle

Filter paper
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Test tubes or beakers

Procedure:

Place the annatto seeds in a mortar.

Add a suitable solvent (e.g., ethyl acetate) to the mortar.[1]

Carefully grind the seeds with the pestle to peel off the red seed coat into the solvent.[1]

Collect the resulting colored solution.

Filter the solution to remove any solid residues, yielding a clear, dark orange dye solution.[1]

Store the dye extract in a sealed container until use.

Preparation of the TiO₂ Photoanode
This protocol details the preparation of the titanium dioxide (TiO₂) photoanode, which serves as

the semiconductor layer.

Materials:

Fluorine-doped Tin Oxide (FTO) coated glass substrates

Titanium dioxide (TiO₂) paste

Ethanol, deionized water, and acetone for cleaning

Screen printer or doctor blade

Furnace for sintering

Procedure:

Clean the FTO glass plates sequentially in an ultrasonic bath with ethanol, deionized water,

and acetone for 10 minutes each, then dry them.[2]
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Deposit a layer of TiO₂ paste onto the conductive side of the FTO glass using a screen

printing or doctor blade method.[2][3]

Dry the coated substrates for 5 minutes.[2]

Sinter the TiO₂ film in a furnace at 450°C for 30 minutes to create a porous structure.[1][2]

Allow the sintered TiO₂ films to cool to room temperature.

Sensitization of the TiO₂ Photoanode
This protocol describes the process of adsorbing the annatto dye onto the surface of the TiO₂

photoanode.

Materials:

Sintered TiO₂ photoanodes

Annatto dye extract

Beaker or petri dish

Procedure:

Immerse the sintered TiO₂ photoanodes into the annatto dye extract.

To facilitate dye uptake, the immersed photoanodes can be heated in a hot water bath for 5

minutes.[1]

Allow the photoanodes to soak in the dye solution for 12-24 hours to ensure adequate dye

adsorption.[1][3]

After soaking, remove the photoanodes from the dye solution and rinse with the same

solvent used for extraction to remove any excess, unbound dye.

Allow the sensitized photoanodes to air dry.

Assembly of the Dye-Sensitized Solar Cell
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This protocol outlines the final assembly of the DSSC in a sandwich-type configuration.

Materials:

Dye-sensitized TiO₂ photoanode (working electrode)

Platinum-coated FTO glass (counter electrode)

Electrolyte solution (e.g., a solution of potassium iodide and iodine in a solvent mixture like

ethylene carbonate and acetonitrile)[1]

Clips or sealant

Procedure:

Place the counter electrode over the dye-sensitized photoanode, offsetting them slightly to

allow for electrical contact.

Introduce a drop of the electrolyte solution between the two electrodes.[2] The electrolyte will

be drawn into the space between the electrodes via capillary action.

Clip the two electrodes together to hold them in place.[1]

If a more permanent seal is desired, a hot-melt ionomer film can be used to seal the edges.

[2]
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Click to download full resolution via product page

Caption: Experimental workflow for the fabrication of a dye-sensitized solar cell using annatto
extract.

Caption: Energy level diagram for an annatto-sensitized solar cell.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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